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Compound Name: 1-Methoxy-2-propanol

Cat. No.: B031579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methoxy-2-propanol, also known as propylene glycol monomethyl ether (PGME), is an

increasingly popular organic solvent in various industrial and research applications.[1][2] Its

favorable toxicological profile compared to ethylene glycol ethers, combined with its versatile

solvency, makes it an attractive alternative for greener and safer chemical processes.[3][4]

These notes provide an overview of the properties of 1-methoxy-2-propanol and a detailed

protocol for its application in the synthesis of a pharmaceutical agent.

Properties and Advantages of 1-Methoxy-2-propanol
1-Methoxy-2-propanol is a colorless liquid with a mild, ethereal odor.[5] It is miscible with

water and a wide range of organic solvents.[6] Its physical and chemical properties make it a

suitable solvent for a variety of organic reactions.

Key Advantages:

Reduced Toxicity: It is considered a less toxic alternative to ethylene glycol ethers.[4]

Good Solvency: It can dissolve a wide range of polar and non-polar compounds.[7]

Moderate Boiling Point: Its boiling point of 120 °C allows for reactions to be carried out at

elevated temperatures without the need for high-pressure equipment.[8]
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"Green" Solvent: It is considered an environmentally friendly solvent and aligns with the

principles of Green Chemistry for "Safer Solvents and Auxiliaries".[5][9]

Physical and Chemical Properties of 1-Methoxy-2-propanol

Property Value

CAS Number 107-98-2

Molecular Formula C4H10O2

Molar Mass 90.12 g/mol

Appearance Colorless liquid

Density 0.92 g/cm³ (at 20 °C)

Melting Point -97 °C

Boiling Point 120 °C

Flash Point 32 °C

Solubility in Water Miscible

Safety Information

Hazard Description

Flammability Flammable liquid and vapor.

Health Hazards

May cause eye and skin irritation. Inhalation of

high concentrations may cause central nervous

system effects.

Handling

Use in a well-ventilated area with appropriate

personal protective equipment (gloves, safety

glasses). Keep away from heat, sparks, and

open flames.

Note: Always consult the Safety Data Sheet (SDS) before handling any chemical.
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Application in Pharmaceutical Synthesis: Synthesis
of Iodixanol
A notable application of 1-methoxy-2-propanol in pharmaceutical synthesis is in the

preparation of Iodixanol, a non-ionic X-ray contrast agent.[3][6] It is used as a co-solvent in the

dimerisation of 5-acetamido-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-isophthalamide

(Compound A).[6]

Reaction Scheme:

2 x Compound A + Epichlorohydrin → Iodixanol

Experimental Protocol: Dimerization of Compound A to form Iodixanol

This protocol is adapted from the procedure described in patent EP 2277854 A1.[6]

Materials:

5-acetamido-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-isophthalamide (Compound A)

1-Methoxy-2-propanol

Water

Sodium hydroxide (NaOH)

Concentrated hydrochloric acid (HCl)

Epichlorohydrin

Procedure:

In a suitable reaction vessel, dissolve Compound A (200 kg, 0.268 kmole) in a pre-mixed

solution of 1-methoxy-2-propanol (112 L) and water (48 L).

Add sodium hydroxide (13.92 kg, 0.348 kmole) to the solution and heat to 55 °C to ensure

complete dissolution.
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Cool the reaction mixture to 15 °C.

Carefully add concentrated hydrochloric acid (18 kg, 0.173 kmole).

Add epichlorohydrin (8.425 kg, 0.091 kmole) to the reaction mixture in one portion.

Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC).

After approximately 34.5 hours, the reaction is expected to yield a mixture containing

approximately 59.4% Iodixanol.[6]

Quantitative Data from Iodixanol Synthesis

Parameter Value Reference

Compound A 0.268 kmole [6]

1-Methoxy-2-propanol 112 L [6]

Water 48 L [6]

Sodium Hydroxide 1.30 eq [6]

Hydrochloric Acid 0.65 eq [6]

Epichlorohydrin 0.34 eq [6]

Reaction Time ~34.5 hours [6]

Yield of Iodixanol ~59.4% (in reaction mixture) [6]

Potential Applications in Other Organic Synthesis
Reactions
While the provided protocol details a specific pharmaceutical application, the properties of 1-
methoxy-2-propanol suggest its potential use in a broader range of organic reactions,

including but not limited to:

Cross-Coupling Reactions: Its moderate boiling point and ability to dissolve a variety of

organic and inorganic reagents could make it a suitable solvent for palladium-catalyzed
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reactions such as Suzuki, Heck, and Buchwald-Hartwig aminations, particularly when higher

temperatures are required.

Nucleophilic Substitution Reactions: As demonstrated in the Iodixanol synthesis, it can be an

effective medium for SN2 reactions.

Grignard Reactions: While ethers like THF are traditional solvents for Grignard reactions, the

higher boiling point of 1-methoxy-2-propanol could be advantageous in certain cases.

However, the presence of a hydroxyl group would necessitate its use as a co-solvent or in

reactions where the Grignard reagent is not quenched.

Further research and process development are encouraged to explore the full potential of 1-
methoxy-2-propanol as a versatile and greener solvent in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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